Cas no 879928-25-3 (1-(4-chlorophenyl)-3-(3-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(4-chlorophenyl)-3-(3-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 879928-25-3
• MF: C₁₈H₁₇ClN₂O₃S
• MW: 376.857182264328
• CID: 5556488
• Update Time: 2025-10-19

1-(4-chlorophenyl)-3-(3-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(3-methylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• 1-(4-chlorophenyl)-3-(3-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

• Inchi： 1S/C18H17ClN2O3S/c1-12-3-2-4-15(9-12)21-17-11-25(23,24)10-16(17)20(18(21)22)14-7-5-13(19)6-8-14/h2-9,16-17H,10-11H2,1H3
• InChI Key： LZBWRWDMJZMWAV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(C)=C2)C2CS(=O)(=O)CC2N1C1=CC=C(Cl)C=C1

Additional information on 1-(4-chlorophenyl)-3-(3-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Comprehensive Analysis of 1-(4-chlorophenyl)-3-(3-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 879928-25-3)

The compound 1-(4-chlorophenyl)-3-(3-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 879928-25-3) is a highly specialized heterocyclic molecule with a unique structural framework. Its thieno[3,4-d]imidazole core, combined with substituted phenyl rings, makes it a subject of interest in pharmaceutical and materials science research. The presence of both 4-chlorophenyl and 3-methylphenyl groups contributes to its distinct electronic and steric properties, which are critical for applications in drug design and organic synthesis.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such complex heterocycles. Researchers are increasingly focusing on structure-activity relationships (SAR) to optimize molecules like 1-(4-chlorophenyl)-3-(3-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione for targeted therapeutic applications. Its CAS No. 879928-25-3 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in modern chemical research.

The synthesis of this compound involves multi-step organic reactions, often leveraging catalytic methods and green chemistry principles to improve yield and sustainability. Its hexahydro-1H-5lambda6-thieno[3,4-d]imidazole scaffold is particularly noteworthy for its potential in modulating biological pathways, making it a candidate for studies in neurodegenerative diseases and metabolic disorders. These applications align with current biomedical research trends, where novel heterocycles are explored for their therapeutic potential.

From a materials science perspective, the compound's conjugated system and electron-withdrawing groups suggest utility in organic electronics, such as OLEDs or photovoltaic devices. The 3-methylphenyl substituent, in particular, may enhance solubility and film-forming properties, which are critical for device performance. This dual applicability in pharmaceuticals and advanced materials underscores the versatility of CAS No. 879928-25-3.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity. These techniques are essential for ensuring reproducibility in research, a topic of growing importance in open science initiatives. The compound's thermal stability and solubility profile are also frequently studied, as they influence its practical applications.

In summary, 1-(4-chlorophenyl)-3-(3-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione represents a compelling case study in the intersection of medicinal chemistry and functional materials. Its CAS No. 879928-25-3 serves as a key identifier for researchers exploring its diverse potential, from drug development to next-generation optoelectronics. As the scientific community continues to prioritize sustainable synthesis and AI-aided molecular design, compounds like this will remain at the forefront of innovation.